Cas no 1522758-73-1 (5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 1522758-73-1
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6245741
• PubChem ID: 80501846
• Update Time: 2025-05-20

5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one
• AKOS019066032
• 1522758-73-1
• 5-amino-3-bromo-1-[(oxolan-2-yl)methyl]-1,2-dihydropyridin-2-one
• EN300-1106225

• Inchi： 1S/C10H13BrN2O2/c11-9-4-7(12)5-13(10(9)14)6-8-2-1-3-15-8/h4-5,8H,1-3,6,12H2
• InChI Key： FSUAUWICKSRBCY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CC1CCCO1)N

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one

Comprehensive Guide to 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1522758-73-1): Properties, Applications, and Market Insights

5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1522758-73-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including an amino group, a bromo substituent, and a tetrahydrofuran (oxolane) moiety, which contribute to its versatile reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its role as a key intermediate in the synthesis of biologically active molecules.

The molecular structure of 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one contains a dihydropyridinone core, which is a privileged scaffold in medicinal chemistry. The presence of the bromo substituent at the 3-position makes this compound particularly valuable for further functionalization through cross-coupling reactions, a topic that has become increasingly important with the growing demand for efficient synthetic methodologies in drug discovery. The oxolan-2-yl (tetrahydrofuran) group attached to the nitrogen atom enhances the compound's solubility profile, making it more amenable to various reaction conditions.

In recent years, the pharmaceutical industry has shown growing interest in 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one as a building block for the development of novel therapeutic agents. This aligns with current research trends focusing on the discovery of new heterocyclic compounds with potential biological activities. The compound's structural features make it particularly relevant for the design of kinase inhibitors and other enzyme-targeting drugs, which represent one of the most active areas in contemporary drug development.

From a synthetic chemistry perspective, 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one offers multiple opportunities for structural modification. The amino group at position 5 can participate in various condensation and acylation reactions, while the bromo atom serves as an excellent handle for metal-catalyzed cross-coupling reactions. These properties make the compound valuable for combinatorial chemistry approaches and diversity-oriented synthesis, methodologies that are currently revolutionizing drug discovery processes.

The agrochemical sector has also recognized the potential of 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one as a precursor for novel crop protection agents. With increasing global focus on sustainable agriculture and the need for more efficient pesticides, compounds with this structural motif are being investigated for their potential herbicidal or fungicidal activities. The presence of both hydrogen bond donor (amino group) and acceptor (carbonyl group) moieties in the molecule suggests possible interactions with biological targets in pests or pathogens.

Analytical characterization of 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and identity, which are crucial parameters for research applications. Recent advances in analytical technologies have made it possible to characterize such compounds with unprecedented precision, addressing one of the key challenges in modern chemical research.

The stability and storage conditions of 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one are important considerations for researchers. While the compound is generally stable under standard laboratory conditions, precautions should be taken to protect it from prolonged exposure to light and moisture. These handling requirements are typical for many heterocyclic compounds and reflect current good laboratory practices in chemical research.

Market availability of 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1522758-73-1) has increased in recent years as its potential applications have become more apparent. Several specialty chemical suppliers now offer this compound in various quantities, catering to the needs of both academic researchers and industrial laboratories. The growing demand reflects broader trends in the fine chemicals market, where there is increasing need for sophisticated building blocks in drug discovery programs.

Future research directions for 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one are likely to focus on exploring its full synthetic potential and biological activities. With the pharmaceutical industry's continued emphasis on novel heterocyclic scaffolds, this compound may serve as a starting point for the development of new therapeutic agents. Additionally, its application in materials science, particularly in the design of functional organic materials, represents an emerging area of interest that aligns with current research priorities.

In conclusion, 5-amino-3-bromo-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1522758-73-1) represents an interesting and versatile chemical entity with significant potential in multiple research areas. Its unique structural features and reactivity profile make it valuable for pharmaceutical, agrochemical, and materials science applications. As research continues to uncover new applications for this compound, its importance in chemical synthesis and drug discovery is expected to grow substantially in the coming years.